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Introduction
4-Hydroxytryptamine, commonly known as serotonin, is a phylogenetically ancient and

ubiquitous biogenic amine found across the plant, animal, fungal, and bacterial kingdoms.[1]

While renowned for its critical role as a neurotransmitter in the central nervous system of

animals, regulating mood, sleep, and appetite, its functions in other domains of life are

multifaceted and a subject of ongoing research.[1][2] Beyond serotonin itself, a diverse array of

its derivatives, including potent psychoactive compounds and important hormones, are also

found in nature.

This technical guide provides an in-depth overview of the natural sources of 4-

hydroxytryptamine and its key derivatives, including tryptamine, N,N-dimethyltryptamine (DMT),

5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), bufotenin, psilocybin, psilocin, and

melatonin. The content is tailored for researchers, scientists, and drug development

professionals, with a focus on quantitative data, detailed experimental protocols, and the

underlying biochemical pathways.

Data Presentation: Quantitative Analysis of 4-
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b561849?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC3181988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3181988/
https://www.worldscientific.com/doi/10.1142/9789811221156_0005
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources
The concentration of these indoleamines varies significantly depending on the species, the part

of the organism, and even environmental conditions. The following tables summarize the

quantitative data available in the scientific literature.

Table 1: Concentration of 4-Hydroxytryptamine (Serotonin) and its Precursors in Plant Sources
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Plant
Species

Common
Name

Plant Part Compound
Concentrati
on

Reference(s
)

Juglans regia Walnut Nut Serotonin
155 ± 57.0

µg/g
[3]

Carya

illinoinensis
Pecan Nut (roasted) Serotonin

15.3 ± 1.27

µg/g
[3]

Ananas

comosus
Pineapple Fruit Serotonin ~3-30 mg/kg [2]

Musa

sapientum
Banana

Pulp

(underripe)
Serotonin 31.4 ng/g [4]

Musa

sapientum
Banana Pulp (ripe) Serotonin 18.5 ng/g [4]

Solanum

lycopersicum
Tomato Fruit Serotonin ~3-30 mg/kg [2]

Griffonia

simplicifolia
Griffonia Seeds

5-

Hydroxytrypto

phan (5-HTP)

Up to 20.83%

(fresh weight)
[5]

Punica

granatum
Pomegranate Fruit Serotonin 8-12 µg/g [4]

Punica

granatum
Pomegranate Fruit Tryptamine 4-9 µg/g [4]

Fragaria spp. Strawberry Fruit Serotonin 8-12 µg/g [4]

Fragaria spp. Strawberry Fruit Tryptamine 4-9 µg/g [4]

Pinus spp. Pine Nut Nut Serotonin
0.05 ± 0.01

µg/g
[3]

Macadamia

spp.

Macadamia

Nut
Nut (roasted) Serotonin

0.03 ± 0.00

µg/g
[3]

Table 2: Concentration of Psychoactive Tryptamine Derivatives in Fungal and Plant Sources
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Species
Common
Name

Compound(s)
Concentration
(% w/w)

Reference(s)

Psilocybe

cubensis

"Creeper"

Magic Mushroom
Psilocybin &

Psilocin (total)
1.36% [6]

Psilocybe

cubensis "Blue

Meanie"

Magic Mushroom
Psilocybin &

Psilocin (total)
1.221% [6]

Psilocybe

cubensis "B-

Plus"

Magic Mushroom
Psilocybin &

Psilocin (total)
1.134% [6]

Psilocybe

cubensis "Texas

Yellow"

Magic Mushroom
Psilocybin &

Psilocin (total)
1.103% [6]

Psilocybe

cubensis "Thai

Cubensis"

Magic Mushroom
Psilocybin &

Psilocin (total)
0.879% [6]

Psychotria viridis Chacruna

N,N-

Dimethyltryptami

ne (DMT)

0.10-0.66% [7]

Anadenanthera

peregrina
Yopo

Bufotenin (5-HO-

DMT)
Up to 7.4% [8]

Anadenanthera

peregrina
Yopo 5-MeO-DMT ~0.04% [9]

Anadenanthera

peregrina
Yopo DMT ~0.16% [9]

Table 3: Concentration of 4-Hydroxytryptamine and Its Derivatives in Animal Sources
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Animal
Species

Common
Name

Tissue/Secr
etion

Compound(
s)

Concentrati
on

Reference(s
)

Incilius

alvarius

Colorado

River Toad
Venom 5-MeO-DMT

Up to 15% of

dried

secretion

[10]

Incilius

alvarius

Colorado

River Toad
Venom

Bufotenin (5-

HO-DMT)

2,800 ± 1,900

µg/g
[11]

Incilius

alvarius

Colorado

River Toad
Venom DMT 250 ± 80 µg/g [11]

Vespa crabro
European

Hornet
Venom Serotonin

High

concentration

s

[12]

Apis mellifera Honey Bee Venom Serotonin Present [6]

Homo

sapiens
Human Platelets Serotonin

Stored in

dense

granules

[2]

Rattus

norvegicus
Rat

Brain (Brain

stem)
Serotonin High levels [13]

Fascaplysino

psis reticulata

Marine

Sponge

Whole

organism

Tryptamine

and

derivatives

Not quantified [14][15]

Table 4: Concentration of Melatonin in Plant Sources
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Plant Species
Common
Name

Plant Part
Melatonin
Concentration

Reference(s)

Pistacia vera Pistachio Nut ~660 ng/g [16]

Zea mays Corn Grains 187.8 ng/100g [4]

Oryza sativa Rice Grains 149.8 ng/100g [4]

Hordeum vulgare Barley Grains 87.3 ng/100g [4]

Zingiber

officinale
Ginger Rhizome 142.3 ng/100g [4]

Juglans regia Walnut Nut 1.2 - 3.3 ng/g [17]

Prunus dulcis Almond Nut 39 ng/g [17]

Helianthus

annuus
Sunflower Seed 29 ng/g [17]

Biosynthesis and Signaling Pathways
The biosynthesis of 4-hydroxytryptamine and its derivatives originates from the essential amino

acid tryptophan. The specific enzymatic steps, however, can differ between organisms.

Plant Biosynthesis of Serotonin and Melatonin
In plants, the biosynthesis of serotonin follows a different pathway than in animals. Tryptophan

is first decarboxylated to tryptamine by tryptophan decarboxylase (TDC). Tryptamine is then

hydroxylated by tryptamine 5-hydroxylase (T5H) to produce serotonin. Serotonin can then be

further converted to melatonin through a two-step process involving serotonin N-

acetyltransferase (SNAT) and acetylserotonin methyltransferase (ASMT).

Tryptophan TDC Tryptamine T5H 4-Hydroxytryptamine
(Serotonin) SNAT N-Acetylserotonin ASMT Melatonin

Tryptophan PsiD Tryptamine PsiH 4-Hydroxytryptamine PsiK Norbaeocystin PsiM Psilocybin
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Start: Dried Mushroom Powder

Add 5% Acetic Acid in Methanol
Vortex & Centrifuge

Collect Supernatant 1

Re-extract Pellet
Vortex & Centrifuge

Combine Supernatants
Adjust Volume to 10 mL with Water

Collect Supernatant 2

Dilute 1000x with Water

Spike with Internal Standards
(Psilocybin-D4, Psilocin-D10)

LC-MS/MS Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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